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Compound of Interest

Compound Name: Sudan Orange G-d5

Cat. No.: B1668930

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical data for Sudan
Orange G, with a focus on its solubility. While specific quantitative solubility data for the
deuterated analog, Sudan Orange G-d5, is not readily available in the public domain, the
information presented for the non-deuterated form serves as a primary reference point. Isotopic
labeling with deuterium is generally not expected to significantly alter the fundamental solubility
characteristics of a molecule.

Physicochemical Properties

Property Value Source

Molecular Formula C12H10N202 [1]

Molecular Weight 214.22 g/mol [1]
Red-orange to yellow-orange

Appearance [1112]
powder

Melting Point 141-148 °C [1]

Solubility Data

The solubility of Sudan Orange G has been characterized in a range of common laboratory
solvents. This information is crucial for its application in various experimental settings, from
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analytical chemistry to biological staining.

Solvent Solubility Temperature Notes Source
0.2-0.3g/100 -~ Soluble, forms a
Ethanol Not Specified ) [2][3]
mL yellow solution.
) -~ Forms a yellow
Diethyl Ether Soluble Not Specified ] [3]
solution.
Water 0.2 g/L 20 °C Slightly soluble. [2][4]
1 mg/mL and 10 - Clear, orange to
Chloroform Not Specified )
mg/mL red solution.
Dimethyl
Sulfoxide Slightly Soluble Not Specified [2]
(DMSO0)
Methanol Slightly Soluble Not Specified [2]
Vegetable Oil Soluble Not Specified [2][3]
Acetone Soluble Not Specified [4]

Sudan Orange G-d5

Specific, comprehensive solubility data for Sudan Orange G-d5 is not widely published.
However, commercial suppliers offer this deuterated standard as a solution, indicating its
solubility in certain solvents. For instance, D5-Sudan Orange G is available as a 100 pg/mL
solution in acetonitrile.[5][6] This suggests that Sudan Orange G-d5 is soluble in acetonitrile at
this concentration. For other solvents, the solubility is expected to be very similar to that of the
non-deuterated Sudan Orange G.

Experimental Protocols

Detailed experimental protocols for determining the solubility of Sudan Orange G or its
deuterated form were not available in the reviewed literature. Standard methods for solubility
determination, such as the shake-flask method followed by a suitable analytical technique (e.g.,
UV-Vis spectrophotometry or HPLC), would be appropriate for generating such data.
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Logical Workflow for Solubility Assessment

The following diagram illustrates a general workflow for assessing the solubility of a compound
like Sudan Orange G-d5.

Obtain Sudan Orange G-d5

l

Select a Range of Solvents

l

Prepare Saturated Solutions (e.g., Shake-Flask Method)

l

Equilibrate at Controlled Temperature

l

Separate Solid from Supernatant (Centrifugation/Filtration)

l

Quantify Solute Concentration in Supernatant (e.g., HPLC, UV-Vis)

l

Determine Solubility

Click to download full resolution via product page

Caption: General workflow for experimental solubility determination.
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This guide summarizes the currently accessible solubility and physicochemical data for Sudan
Orange G, which serves as a close proxy for Sudan Orange G-d5. Researchers requiring
precise solubility data for the deuterated compound in specific solvent systems are advised to
perform experimental determinations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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